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Compound of Interest

(2,5-

Compound Name: Dimethoxybenzylidene)propanedin
itrile

CAS No.: 2972-75-0

Cat. No.: B3025324

Get Quote

Executive Summary & Chemical Identity

(2,5-Dimethoxybenzylidene)propanedinitrile (CAS: 2972-75-0), also known as 2-(2,5-
dimethoxybenzylidene)malononitrile, is a pivotal intermediate in the synthesis of tyrphostin-

class tyrosine kinase inhibitors and advanced optoelectronic materials. Characterized by a
planar benzylidene backbone stabilized by an electron-withdrawing dicyanovinyl group and two
electron-donating methoxy substituents, its solubility profile is governed by a delicate balance
between dipole-dipole interactions and lipophilic

-stacking.

This guide provides a comprehensive analysis of its solubility landscape, thermodynamic
drivers, and practical solvent selection strategies for synthesis and purification.

Physicochemical Profile
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Property Value Relevance to Solubility

Moderate molecular weight
Molecular Formula (~214.22 g/mol ) facilitates

dissolution in organic media.

Methoxy donors (2,5-pos) and
_ Nitrile acceptors create a
Electronic Character Push-Pull System o )
significant dipole moment,

favoring polar aprotic solvents.

Lipophilic; indicates poor
LogP (Predicted) ~1.9-23 aqueous solubility and high
affinity for organic matrices.

Moderate lattice energy; allows
Melting Point ~98-100 °C for effective recrystallization
from boiling alcohols.

Solubility Landscape

The solubility of (2,5-Dimethoxybenzylidene)propanedinitrile follows a "like-dissolves-like"
trajectory heavily influenced by the compound's polarizability. The following data represents a
synthesized profile based on structural analogs (Tyrphostin AG series) and thermodynamic

modeling of benzylidenemalononitriles.

Solvent Compatibility Matrix
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Estimated
Solubilit i Mechanistic
Solvent Class Solvent . y Saturation ( ]
Rating Insight
)
Strong dipole-
dipole interaction
) disrupts crystal
Polar Aprotic DMSO Excellent > 50 mg/mL )
lattice; preferred
for biological
assays.

Similar solvation

mechanism to
DMF Excellent > 40 mg/mL DMSO; ideal for

synthetic

reaction media.

Effective

solvation of the

Acetone Good 15-25 mg/mL n!trlle m0|.e.ty;
high volatility
makes it useful
for transfers.
Solvation via H-
bonding to
methoxy/nitrile is
weak; solubility
Polar Protic Ethanol Moderate 2—-10 mg/mL increases
drastically with
temperature
(ideal for
recrystallization).
Methanol Moderate 5-15 mg/mL Slightly better

solubility than
ethanol due to
higher polarity,

but less effective
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for crystallization

yield.

Chlorinated

DCM

Good

20-30 mg/mL

Excellent
solvation of the
aromatic core via
dispersion

forces.

Non-Polar

Hexane

Insoluble

< 0.1 mg/mL

Lack of polar
interactions
prevents lattice

disruption.

Aqueous

Water

Insoluble

< 0.01 mg/mL

Hydrophobic
effect dominates;
high energy cost
of cavity
formation.

Critical Note: For biological applications, stock solutions should be prepared in anhydrous

DMSO. The presence of water in DMSO can significantly reduce solubility and potentially

accelerate hydrolysis of the nitrile group over long-term storage.

Thermodynamic Analysis & Dissolution Logic

Understanding the thermodynamics of dissolution allows for precise control over crystallization

and reaction kinetics. The dissolution process is endothermic (

), driven by the entropy gain (

) of the lattice breakdown.

Mechanistic Diagram: Solute-Solvent Interactions
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The following diagram illustrates the competing forces determining solubility.
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Figure 1: Mechanistic pathway of dissolution. Polar aprotic solvents overcome lattice energy via
strong dipole interactions, while protic solvents offer temperature-dependent solubility suitable
for purification.

Experimental Protocol: Precise Solubility
Determination

To validate the specific solubility for your batch (which may vary with purity and polymorph),
use the Isothermal Saturation Method. This protocol ensures thermodynamic equilibrium is
reached.

Protocol: Shake-Flask Equilibrium Method

Materials:
¢ Analyte: (2,5-Dimethoxybenzylidene)propanedinitrile (>98% purity).[1]
e Solvent: Anhydrous (HPLC Grade).

o Equipment: Thermostated shaker bath, 0.45 um PTFE syringe filters, HPLC/UV-Vis
spectrophotometer.

Step-by-Step Workflow:

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3025324/docs?utm_src=pdf-body-img#solubility-profiling-of-2-5-dimethoxybenzylidene-propanedinitrile-a-technical-guide
https://www.benchchem.com/product/b3025324/docs?utm_src=pdf-body#solubility-profiling-of-2-5-dimethoxybenzylidene-propanedinitrile-a-technical-guide
https://www.sigmaaldrich.com/US/en/product/sigma/t182
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Supersaturation: Add the compound in excess to 5 mL of the target solvent in a sealed
scintillation vial. Ensure visible solid remains at the bottom.

o Equilibration: Agitate the vial at the fixed temperature (e.qg.,

) for 24—48 hours.

o Why? Kinetic solubility (dissolving until it looks clear) often overestimates true
thermodynamic solubility. Equilibrium requires time for the crystal lattice to stabilize with
the solvent.

e Phase Separation: Stop agitation and allow the suspension to settle for 2 hours.

 Filtration: Withdraw the supernatant using a pre-warmed syringe (to prevent precipitation)
and filter through a 0.45 pm PTFE filter.

¢ Quantification:
o Dilute the filtrate with mobile phase (e.g., Acetonitrile/Water).
o Analyze via HPLC (C18 column, UV detection at
nm).

o Calculate concentration using a pre-established calibration curve.

Workflow Visualization
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Figure 2: Step-by-step workflow for the isothermal saturation method to determine
thermodynamic solubility.

Practical Applications: Solvent Selection Guide
For Organic Synthesis (Knoevenagel Condensation)

« Recommended Solvent:Ethanol or Ethanol/Water (1:1).
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e Reasoning: The reaction between 2,5-dimethoxybenzaldehyde and malononitrile proceeds
efficiently in ethanol with a catalytic base (e.qg., piperidine). The product, (2,5-
Dimethoxybenzylidene)propanedinitrile, is less soluble in ethanol than the starting
materials, often precipitating out upon formation. This drives the equilibrium forward (Le
Chatelier’s principle) and simplifies isolation.

For Recrystallization (Purification)

e Primary System:Hot Ethanol.
o Alternative System:Ethyl Acetate/Hexane (1:3).

» Protocol: Dissolve the crude solid in minimal boiling ethanol. If dissolution is incomplete, add
dropwise Acetone. Allow to cool slowly to room temperature, then to

. The planar structure facilitates strong

-stacking, yielding needle-like yellow crystals.

For Biological Assays
e Vehicle:DMSO (Dimethyl sulfoxide).

o Constraint: Final concentration in cell culture media should typically be

DMSO to avoid solvent toxicity.

o Solubility Limit: Prepare stock solutions at 10—-20 mM in DMSO. Ensure the solution is clear

yellow before dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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